Cas no 954125-26-9 (1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid
• CAS No: 954125-26-9
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• MDL: MFCD11506653
• CID: 1083774
• PubChem ID: 45074519
• Update Time: 2025-05-19

1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid
• 4-(2-fluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• N-BOC-4-(O-FLUOROPHENYL)-4-PIPERIDINECARBOXYLIC ACID
• AB91528
• WQZKZFIHTLSMTL-UHFFFAOYSA-N
• SCHEMBL3596334
• FT-0751884
• 1-BOC-4-(2-FLUOROPHENYL)-4-PIPERIDINECARBOXYLIC ACID
• 954125-26-9
• AKOS022182326
• 1-Boc-4-(2-fluorophenyl)-4-carboxypiperidine
• KS-8638
• DA-30554

• MDL： MFCD11506653
• Inchi： 1S/C17H22FNO4/c1-16(2,3)23-15(22)19-10-8-17(9-11-19,14(20)21)12-6-4-5-7-13(12)18/h4-7H,8-11H2,1-3H3,(H,20,21)
• InChI Key： WQZKZFIHTLSMTL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid

Professional Introduction to 1-(tert-Butoxycarbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic Acid (CAS No. 954125-26-9)

1-(tert-Butoxycarbonyl-carbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid (CAS No. 954125-26-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, particularly the presence of both a tert-butoxycarbonyl (Boc) protecting group and a 2-fluorophenyl substituent, make it an invaluable tool in the development of novel therapeutic agents.

The tert-butoxycarbonyl group is a well-known protecting group in organic synthesis, widely employed to shield carboxylic acid functionalities during various chemical reactions. This protective mechanism ensures that the carboxylic acid can be selectively modified or introduced at a later stage without undergoing unintended side reactions. The stability and reliability of the Boc group under a variety of reaction conditions have made it an indispensable component in peptide synthesis and other complex organic transformations.

The 2-fluorophenyl moiety, on the other hand, introduces a fluorine atom into the aromatic ring of the compound. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. The presence of fluorine can enhance the lipophilicity of a compound, improve its bioavailability, and even influence its interactions with biological targets. In particular, 2-fluorophenyl derivatives have been extensively studied for their potential applications in anticancer, antiviral, and anti-inflammatory therapies.

The combination of these two functional groups in 1-(tert-butoxycarbonyl-carbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid makes it a versatile building block for constructing more complex pharmacophores. Piperidine derivatives are known for their prevalence in active pharmaceutical ingredients (APIs) due to their favorable pharmacokinetic profiles and ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in this compound allows for fine-tuning of its biological activity by further modifications at the piperidine ring or the aromatic ring.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound in drug development. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct increasingly complex molecular architectures with high precision. These methods have been instrumental in developing novel analogs of existing drugs and discovering new therapeutic entities.

In the realm of medicinal chemistry, 1-(tert-butoxycarbonyl-carbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid has been utilized in the synthesis of various lead compounds targeting different disease mechanisms. For instance, its structural framework has been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's electronic properties can fine-tune the binding interactions between the inhibitor and its target enzyme, leading to improved efficacy and selectivity.

The compound's utility extends beyond kinase inhibitors; it has also been employed in the design of G protein-coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that play a pivotal role in cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying the piperidine ring and introducing additional functional groups, researchers can develop ligands that selectively activate or inhibit specific GPCRs, thereby modulating various physiological processes.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. These computational tools allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high accuracy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The synthesis of 1-(tert-butoxycarbonyl-carbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include functional group interconversions, protection-deprotection strategies, and purification techniques such as column chromatography or recrystallization. The successful synthesis of this compound underscores the importance of robust synthetic methodologies in pharmaceutical research.

In conclusion, 1-(tert-butoxycarbonyl-carbonyl)-4-(2-fluorophenyl)piperidine-4-carboxylic acid (CAS No. 954125-26-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound highlights its importance as a building block for developing new drugs and underscores the continued relevance of innovative synthetic strategies in medicinal chemistry.